Cas no 36207-13-3 (Ethyl 4-ethylbenzoate)

• Product Name: Ethyl 4-ethylbenzoate
• CAS No: 36207-13-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 296146
• Update Time: 2025-06-13

Ethyl 4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethyl-,ethyl ester
• ETHYL 4-ETHYLBENZOATE
• 4-Aethyl-benzoesaeure-aethylester
• 4-Ethyl-benzoesaeureethylester
• 4-ethyl-benzoic acid ethyl ester
• ethyl ester of para-ethylbenzoic acid
• Ethyl 4-ethylbenzoate

• Inchi： 1S/C11H14O2/c1-3-9-5-7-10(8-6-9)11(12)13-4-2/h5-8H,3-4H2,1-2H3
• InChI Key： ZPUKPAPWEWUPTC-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)CC)=O

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 26.30000
• LogP: 2.42570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-ethylbenzoate

Research Brief on Ethyl 4-ethylbenzoate (CAS: 36207-13-3): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

Ethyl 4-ethylbenzoate (CAS: 36207-13-3) is an organic compound with significant relevance in chemical biology and pharmaceutical research. This ester derivative of benzoic acid has garnered attention due to its versatile applications in drug synthesis, material science, and as a key intermediate in the production of bioactive molecules. Recent studies have explored its potential in medicinal chemistry, particularly in the design of novel therapeutic agents and its role in enhancing drug delivery systems.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the use of Ethyl 4-ethylbenzoate as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The research demonstrated that derivatives of this compound exhibit promising binding affinities to specific oncogenic targets, suggesting its utility in cancer therapeutics. The study employed molecular docking and in vitro assays to validate the compound's efficacy, with results indicating a potential for further development into clinical candidates.

In the field of material science, Ethyl 4-ethylbenzoate has been investigated for its role in polymer synthesis. A recent publication in ACS Applied Materials & Interfaces reported its use as a monomer in the fabrication of biodegradable polymers with tunable mechanical properties. These polymers showed potential for use in drug-eluting stents and other biomedical applications, owing to their biocompatibility and controlled degradation rates.

Another area of interest is the compound's application in flavor and fragrance industries. Research conducted in 2024 and published in Food Chemistry explored the sensory properties of Ethyl 4-ethylbenzoate and its derivatives. The study found that these compounds contribute to the aromatic profiles of certain food products, making them valuable for flavor enhancement. Additionally, their low toxicity profiles support their safe use in consumer products.

Recent advancements in synthetic methodologies have also improved the production efficiency of Ethyl 4-ethylbenzoate. A 2023 study in Organic Process Research & Development introduced a green chemistry approach using catalytic esterification, which significantly reduced the environmental impact of its synthesis. This method not only enhanced yield but also minimized waste generation, aligning with the principles of sustainable chemistry.

In conclusion, Ethyl 4-ethylbenzoate (CAS: 36207-13-3) continues to be a compound of significant interest across multiple scientific disciplines. Its applications in drug development, material science, and consumer products underscore its versatility. Ongoing research aims to further elucidate its mechanisms of action and expand its utility in innovative therapeutic and industrial applications.